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Executive Summary

1-lodo-2-octanol (CAS: 35605-16-4) is a versatile (3 -iodohydrin intermediate characterized by
an eight-carbon aliphatic chain, an iodine atom at the primary C1 position, and a hydroxyl
group at the secondary C2 position 1. In pharmaceutical synthesis and advanced organic
chemistry, it serves as a critical building block for the stereoselective generation of epoxides,
complex ethers, and functionalized heterocycles. This technical guide explores the
physicochemical properties of 1-iodo-2-octanol and provides highly validated, mechanistically
grounded protocols for its regioselective synthesis.

Chemical Structure and Fundamental Properties

The reactivity of 1-iodo-2-octanol is dictated by the adjacent halogen and hydroxyl groups,
which allow it to readily undergo intramolecular cyclization to form 1,2-epoxyoctane under basic
conditions, or participate in metal-catalyzed cross-coupling reactions [[2]]().

Table 1: Physical and Chemical Properties
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Property Value

IUPAC Name 1-iodooctan-2-ol

Molecular Formula C8H17I0

Molecular Weight 256.12 g/mol

CAS Registry Number 35605-16-4

Monoisotopic Mass 256.03241 Da

Topological Polar Surface Area 20.2 A2

InChlKey RPCSNKMYDUVCJS-UHFFFAOYSA-N
SMILES CCCcCcCcc(cno

Data aggregated from standardized chemical databases 1.

Mechanistic Pathways for Synthesis

The synthesis of 1-iodo-2-octanol relies on exploiting steric and electronic biases in aliphatic
substrates to achieve high regioselectivity. Two primary pathways dominate its production:

Regioselective Ring-Opening of 1,2-Epoxyoctane

The conversion of terminal epoxides to halohydrins using elemental iodine typically suffers from
low yields without a catalyst. However, the introduction of organocatalysts like meso-
tetraphenylporphyrins (H2TPP) or isonicotinic hydrazide (isoniazide) coordinates the elemental
iodine, forming a highly active triiodide ( 13—) complex 3, 4. Because the 13—nucleophile is
exceptionally bulky, it attacks the epoxide exclusively at the less sterically hindered primary
carbon (C1) via an SN2 mechanism, yielding 1-iodo-2-octanol with >95% regioselectivity.
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Mechanistic pathway for the highly regioselective ring opening of 1,2-epoxyoctane.

Clay-Catalyzed lodohydroxylation of 1-Octene

An alternative green-chemistry approach utilizes 1-octene, elemental iodine, and water in the
presence of acidic clays (e.g., K-10, KSF, or natural Brazilian clays like F-117) 5. The acidic
sites on the clay surface polarize the I2molecule to generate an electrophilic iodonium ion
intermediate across the C1-C2 double bond. Water subsequently attacks the more substituted
carbon (C2) due to its greater carbocation character (Markovnikov addition), resulting in 1-

iodo-2-octanol.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body-img#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://www.scielo.br/j/jbchs/a/BsF54cys5ZScCzj8HdL63xH/?format=pdf&lang=en
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://www.benchchem.com/product/b14131210/docs?utm_src=pdf-body#1-iodo-2-octanol-chemical-properties-structural-dynamics-and-synthetic-methodologies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14131210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Octene
(Substrate)

Acidic Clay Catalyst

lodine (12) + H20 (e.g., K-10, F-117)

Electrophilic Addition |1+ Source Surface Activation

lodonium lon Intermediate

Regioselective Opening

Nucleophilic Attack (H20)
at C2 Position

Deprotonation

1-lodo-2-octanol
(Markovnikov Product)

Click to download full resolution via product page

Reaction mechanism for the iodohydroxylation of 1-octene to 1-iodo-2-octanol.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems to ensure maximum yield
and reproducibility.

Protocol A: Catalytic Epoxide Ring-Opening via
Isoniazide
Adapted from Sharghi et al. 4

o Substrate-Catalyst Mixing: Dissolve 1 mmol of 1,2-epoxyoctane in 5 mL of anhydrous
dichloromethane ( CH2CI2). Add 0.05 mmol of isonicotinic hydrazide (isoniazide).

o Causality: CH2CI2is selected because it completely solubilizes the aliphatic epoxide while
remaining strictly inert to electrophilic halogenation. The low catalyst loading (5 mol%) is
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sufficient due to the rapid turnover rate of the isoniazide-iodine complex.

o Halogen Addition: Add a solution of elemental iodine (1 mmol) in CH2Cl2dropwise to the
stirring mixture at 25 °C.

o Causality: Dropwise addition prevents localized concentration spikes of 12, mitigating the
risk of non-catalytic, unselective background reactions. Room temperature is maintained
to prevent thermal degradation of the resulting halohydrin.

» Reaction Monitoring & Self-Validation: Stir continuously. The reaction is self-indicating; the
deep purple color of the iodine will progressively fade as it is consumed into the colorless
halohydrin product. Complete disappearance of the purple hue (typically within 1-4 hours)
validates reaction completion.

e Quenching and Workup: Wash the organic layer with 10% aqueous sodium thiosulfate ( Na2
S203).

o Causality: Thiosulfate acts as a specific reducing agent, instantly converting any highly
reactive, toxic unreacted 12into benign, water-soluble iodide ions ( I-), thereby halting the
reaction and preventing side-product formation during solvent evaporation.

 Purification: Dry the organic phase over anhydrous sodium sulfate ( Na2S04), filter, and
concentrate under reduced pressure to yield the yellow liquid product.

Protocol B: lodohydroxylation via Acidic Clays

Adapted from Brazilian clay catalysis methodologies 5

o Preparation of Catalyst Suspension: Suspend 100 mg of acid-treated clay (e.g., K-10 or F-
117) in a mixture of 1,4-dioxane (5 mL) and distilled water (1 mL).

o Causality: 1,4-dioxane acts as a crucial co-solvent, bridging the phase gap by solubilizing
the highly lipophilic 1-octene while remaining miscible with the aqueous phase required for
the nucleophilic attack.

o Addition of Reagents: Add 1-octene (1 mmol) followed by elemental iodine (1.2 mmol).

 Stirring and Reaction: Stir the suspension vigorously at room temperature for 24 hours.
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o Causality: Vigorous stirring is mandatory in heterogeneous catalysis to maximize the
collision frequency between the solubilized alkene, the aqueous nucleophile, and the solid
clay surface where the iodonium intermediate is stabilized.

« Filtration and Extraction: Filter the mixture to recover the clay catalyst. Extract the filtrate with
diethyl ether, wash with sodium thiosulfate, dry over Na2S0O4, and concentrate.

e Quality Control Validation: Analyze the crude mixture via High-Resolution Gas
Chromatography-Mass Spectrometry (HRGC-MS). The presence of the molecular ion peak
at m/z 262 ( M+ ) and the base peak at m/z 121 confirms the structural identity of 1-iodo-2-
octanol [[5]]().

Applications in Pharmaceutical Synthesis

In drug development, 1-iodo-2-octanol is rarely the final active pharmaceutical ingredient
(API); rather, it is a high-value synthetic intermediate. The differential reactivity of its functional
groups allows it to be utilized in:

» Stereospecific Epoxide Generation: Treatment with a mild base (e.g., K2CO3) triggers an
intramolecular SN2 displacement of the primary iodide by the secondary alkoxide,
regenerating 1,2-epoxyoctane with inverted stereochemistry at C2.

o Cross-Coupling Reactions: The primary alkyl iodide is an excellent electrophile for metal-
catalyzed carbon-carbon bond formations (e.g., Suzuki-Miyaura or Sonogashira couplings),
enabling the attachment of complex aromatic or heteroaromatic scaffolds to the octane chain
2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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